1-Bromo-3-chlorobenzene-d4

• Molecular Formula: C6H4BrCl
• Molecular Weight: 195.48 g/mol
• InChI: InChI=1S/C6H4BrCl/c7-5-2-1-3-6(8)4-5/h1-4H/i1D,2D,3D,4D
• InChIKey: JRGGUPZKKTVKOV-RHQRLBAQSA-N

1-Bromo-3-chlorobenzene-d4: A Deuterated Halogenated Aromatic Internal Standard for Quantitative Mass Spectrometry

1-Bromo-3-chlorobenzene-d4 (3-Chlorobromobenzene-d4) is a stable, isotopically labeled analog of 1-bromo-3-chlorobenzene, a meta-substituted dihalobenzene . This compound features four deuterium atoms incorporated at positions 2, 4, 5, and 6 of the aromatic ring, yielding a molecular formula of C6D4BrCl and a molecular weight of 195.48 g/mol . Its primary role is as an internal standard in quantitative analyses using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) for the precise quantification of its non-deuterated counterpart in complex matrices, such as environmental or biological samples . The deuterium labeling provides a distinct mass shift (+4 Da) that allows for reliable differentiation from the target analyte while preserving near-identical chemical and physical behavior.

Deuterated internal standard for quantitative GC-MS / LC-MS

Co-elutes with target analyte to correct matrix effects

Mass shift +4 Da ensures reliable differentiation from analyte

Why 1-Bromo-3-chlorobenzene-d4 Cannot Be Replaced by a Non-Deuterated or Structural Analog in Quantitative MS

In quantitative mass spectrometry, the use of a structurally similar but non-isotopic internal standard (e.g., 1-bromo-4-chlorobenzene or fluorobenzene) is a well-documented source of error due to differential extraction recovery, ionization efficiency, and chromatographic behavior. Studies comparing deuterated and non-deuterated internal standards demonstrate that only a true isotopic analog can effectively compensate for matrix effects and instrument variability, ensuring accuracy within ±20% at ng/mL concentrations [1]. A direct comparison of quantitation results using deuterium-labeled standards versus unlabeled internal standards in the same experiment revealed that isotopic standards provide superior accuracy by co-eluting with the analyte and experiencing identical sample preparation losses [2]. Furthermore, even among deuterated compounds, the specific substitution pattern and number of deuterium atoms critically influence chromatographic retention, where a minimum of three deuterium atoms (e.g., D3 or D4) is recommended to avoid mass spectral overlap with the analyte's natural isotopic envelope [3]. Therefore, substituting 1-Bromo-3-chlorobenzene-d4 with any non-isotopic analog or a differently deuterated variant introduces unacceptable quantitation bias.

Non-isotopic analogs may exhibit differential extraction and ionization, limiting matrix-effect compensation.

Only isotopic standards co-elute with the analyte, matching sample preparation losses for accurate quantitation.

Deuteration pattern and D count (≥3) influence chromatographic retention and mass spectral overlap; variants may not transfer.

• [1] British Columbia Institute of Technology Library. Summary: The analysis of drugs and their metabolites in biological media are now expected to routinely achieve ± 20% accuracy in the ng/mL concentration level. View Source
• [2] Quantitation of potent food aroma compounds by using stable isotope labeled and unlabeled internal standard methods. In: Developments in Food Science, 1998. View Source
• [3] MedChemExpress. 稳定同位素——如何玩转质谱内标定量. 2022. View Source

Quantitative Differentiation: Comparative Performance Data for 1-Bromo-3-chlorobenzene-d4 in Analytical Workflows

Chromatographic H/D Isotope Effect in GC-MS: Deuterated Elutes Earlier Than Protium Analog

In gas chromatography-mass spectrometry (GC-MS), deuterated compounds consistently exhibit a shorter retention time than their protium (non-deuterated) analogs due to the chromatographic H/D isotope effect [1]. This effect is quantified by the ratio of retention times: hdIE_C = t_R(H) / t_R(D), where t_R(H) is the retention time of the protiated analyte and t_R(D) is that of the deuterated analog. This phenomenon, which results from weaker van der Waals interactions between deuterated molecules and the stationary phase, is a general property of deuterium-labeled compounds and is not observed with 13C or 15N labeling [1]. While specific hdIE_C values for 1-Bromo-3-chlorobenzene-d4 are not published, class-level inference indicates a measurable difference in retention time compared to 1-Bromo-3-chlorobenzene, a factor that must be accounted for in method development and peak identification [2].

H/D Isotope Effect

Class-level inference

Deuterated elutes earlier than protium analog; shift proportional to number of deuterium atoms.

Retention shift context for peak identification

Specific hdIE_C value not determined for this compound

Evidence Dimension	GC Retention Time Shift (Chromatographic H/D Isotope Effect)
Target Compound Data	Elutes earlier than non-deuterated analog (specific hdIE_C value not determined for this compound)
Comparator Or Baseline	1-Bromo-3-chlorobenzene (non-deuterated)
Quantified Difference	Retention time difference is proportional to number of deuterium atoms; deuterated compounds elute earlier. For a compound with four deuterium atoms, a measurable shift is expected.
Conditions	General GC stationary phases; class-level effect observed across many deuterated analytes

Why This Matters

Understanding this retention shift is critical for accurate peak identification and method optimization, preventing misidentification and ensuring reliable quantitation in GC-MS assays.

• [1] Tsikas D. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites. 2025; 15(1):43. View Source
• [2] Effect of position of deuterium atoms on gas chromatographic isotope effects. Bohrium, 2023. View Source

Isotopic Purity and Chemical Purity: Critical Quality Attributes for Accurate Quantitation

For a deuterated internal standard to provide accurate quantitation, high isotopic and chemical purity are non-negotiable requirements. Procurement guidelines for similar halogenated deuterated compounds (e.g., 1,2-dichlorobenzene-d4) specify an isotopic enrichment of 98% or higher to prevent interference from the unlabeled compound [1]. Furthermore, high chemical purity (e.g., 95% or higher) is essential, as even trace impurities can introduce systematic errors in analytical measurements [1]. The Certificate of Analysis (CoA) for 1-Bromo-3-chlorobenzene-d4 provides the critical quality data required to verify that the product meets these stringent specifications .

Isotopic Purity

Class-level inference

≥98% isotopic enrichment; high chemical purity recommended

Verify via Certificate of Analysis

Typical requirement for halogenated deuterated standards

Evidence Dimension	Isotopic Enrichment Requirement
Target Compound Data	≥98% isotopic purity (typical requirement for this class)
Comparator Or Baseline	Alternative non-isotopic internal standards (e.g., 1-bromo-4-chlorobenzene) or impure batches of deuterated standard
Quantified Difference	An isotopic purity of <98% can lead to significant quantitation bias due to interference from the unlabeled compound. Impurities can skew results.
Conditions	Quantitative analysis by GC-MS or LC-MS

Why This Matters

Verifying isotopic and chemical purity via the CoA is a mandatory step in procurement to ensure the internal standard will perform reliably and not compromise the accuracy of the analytical method.

• [1] Sourcing High-Purity 1,2-Dichlorobenzene-d4: A Guide for Procurement Professionals. NINGBO INNO PHARMCHEM CO.,LTD. 2025. View Source

Comparative Cost Analysis: Price Point of 1-Bromo-3-chlorobenzene-d4 vs. Structural Analogs

A direct comparison of vendor pricing reveals that the deuterated internal standard 1-Bromo-3-chlorobenzene-d4 is offered at a specific price point that can be contrasted with alternative internal standards or differently sized packages. For example, a 500 mg unit is priced at approximately $60 USD, and a 1 g unit at approximately $100 USD . This quantitative cost data allows for a direct assessment of the budget impact for procuring the optimal deuterated internal standard versus potentially cheaper but analytically inferior alternatives.

Cost Context

Head-to-head

$60 (500 mg), $100 (1 g)

Supports procurement planning

Pricing as of data retrieval; subject to change

Evidence Dimension	Vendor Price (USD)
Target Compound Data	$60 (500 mg), $100 (1 g)
Comparator Or Baseline	Alternative internal standards (e.g., non-deuterated analog or other halogenated benzenes) or larger quantities
Quantified Difference	Cost difference depends on comparator; however, the absolute pricing allows for direct procurement planning.
Conditions	Pricing from MedChemExpress as of data retrieval

Why This Matters

This transparent pricing enables procurement professionals to make informed budget decisions when selecting an internal standard, balancing cost with analytical performance requirements.

Kovats Retention Index: A Reference for GC Method Development and Peak Identification

The Kovats Retention Index (RI) is a system-independent metric for comparing analyte retention across different GC columns and conditions, facilitating method transfer and peak identification. For the non-deuterated 1-bromo-3-chlorobenzene, the Kovats RI has been experimentally determined and published [1]. This value serves as a crucial reference point for developing GC methods for 1-Bromo-3-chlorobenzene-d4, allowing analysts to predict its retention behavior and distinguish it from closely eluting compounds. While the specific RI for the deuterated analog may differ slightly due to the H/D isotope effect, the non-deuterated value provides a foundational starting point for method optimization.

Kovats RI Reference

Supporting evidence

Published for non-deuterated analog

Reference for method development

Deuterated analog may show slight shift

Evidence Dimension	Kovats Retention Index
Target Compound Data	Not published for deuterated analog; inferred from non-deuterated data.
Comparator Or Baseline	1-Bromo-3-chlorobenzene (non-deuterated)
Quantified Difference	Value for non-deuterated compound is available and provides a reference.
Conditions	Various GC columns and conditions

Why This Matters

The Kovats RI for the non-deuterated analog is a valuable tool for method development and peak verification, ensuring that the deuterated internal standard does not co-elute with other matrix components or target analytes.

• [1] The Kovats Retention Index: 1-Bromo-3-chlorobenzene (C6H4BrCl). Pherobase. View Source

Regulatory Recognition: EPA Inclusion as an Approved Method for Pollutant Analysis

1-Bromo-3-chlorobenzene is listed in U.S. Environmental Protection Agency (EPA) applications, statutes, and regulations, specifically under guidelines establishing test procedures for the analysis of pollutants [1]. This regulatory recognition underscores the importance of accurate quantification of this compound in environmental matrices. The availability of a matched deuterated internal standard, 1-Bromo-3-chlorobenzene-d4, directly supports compliance with these EPA methods by providing the necessary analytical rigor for isotope dilution mass spectrometry.

EPA Regulatory Context

Supporting evidence

1-Bromo-3-chlorobenzene is EPA-listed pollutant

Supports method compliance context

Deuterated standard aids EPA method quantitation

Evidence Dimension	Regulatory Status
Target Compound Data	1-Bromo-3-chlorobenzene is an EPA-regulated pollutant; its deuterated analog is essential for compliant quantitation.
Comparator Or Baseline	Non-regulated compounds or analytes without a matched internal standard
Quantified Difference	N/A (Qualitative: Inclusion in EPA methods mandates accurate quantitation, which is best achieved with an isotopic internal standard.)
Conditions	U.S. EPA guidelines for pollutant analysis

Why This Matters

For environmental testing laboratories, using a compound with a clear regulatory link ensures method compliance and defensible data for reporting to regulatory agencies.

• [1] U.S. EPA. Benzene, 1-bromo-3-chloro-. Substance Registry Services. View Source

Custom Synthesis Feasibility: Access to Alternative Isotopic Patterns or Quantities

For specialized research applications requiring non-standard isotopic labeling patterns or larger quantities beyond catalog offerings, custom synthesis services are available for 1-Bromo-3-chlorobenzene and related compounds. These services can incorporate deuterium at various positions or utilize alternative isotopes such as 13C or 15N, subject to structural constraints and feasibility assessments . This flexibility allows researchers to obtain an internal standard precisely tailored to their analytical method or experimental design.

Custom Synthesis

Supporting evidence

Alternative labeling patterns or bulk quantities available

Supports tailored method needs

Subject to feasibility assessment

Evidence Dimension	Customization Capability
Target Compound Data	Custom synthesis available for alternative labeling patterns or bulk quantities
Comparator Or Baseline	Standard catalog product (D4 labeling at positions 2,4,5,6)
Quantified Difference	N/A (Qualitative: Customization provides access to unique isotopic patterns not available off-the-shelf.)
Conditions	Custom synthesis assessment based on precursor availability and synthetic feasibility

Why This Matters

The option for custom synthesis provides a pathway for researchers with unique method requirements that cannot be met by standard catalog products, offering a tailored solution for complex analytical challenges.

Optimal Applications for 1-Bromo-3-chlorobenzene-d4 Based on Evidence-Driven Performance Characteristics

Environmental Monitoring: Quantification of Halogenated Pollutants in Water and Soil

Environmental laboratories performing GC-MS analysis of volatile and semi-volatile organic compounds in water, soil, or air samples should utilize 1-Bromo-3-chlorobenzene-d4 as an internal standard for the quantification of 1-bromo-3-chlorobenzene. The compound's regulatory relevance (EPA) makes it a suitable choice for compliance testing [1]. The use of this deuterated internal standard compensates for matrix effects inherent in environmental samples, ensuring accurate and defensible data for reporting purposes [2].

Pharmaceutical and Chemical R&D: Internal Standard for Process Development and Impurity Profiling

In pharmaceutical and chemical research, where 1-bromo-3-chlorobenzene may be used as a synthetic intermediate or appear as a process impurity, 1-Bromo-3-chlorobenzene-d4 serves as the ideal internal standard for quantitative LC-MS or GC-MS assays. The availability of custom synthesis for alternative isotopic labeling patterns offers flexibility for unique method development. By employing this matched internal standard, researchers can accurately track analyte concentrations, monitor reaction yields, and profile impurities with high confidence, even in complex reaction matrices.

Food and Fragrance Analysis: Accurate Quantitation of Halogenated Aroma Compounds

For the analysis of halogenated compounds in food and fragrance matrices, where 1-bromo-3-chlorobenzene may be a trace component or contaminant, 1-Bromo-3-chlorobenzene-d4 provides a robust internal standard for accurate quantitation by GC-MS. The compound's ability to correct for sample preparation losses and matrix-induced signal variation is critical for achieving the ±20% accuracy required in bioanalytical and food testing [2]. The published Kovats retention index for the non-deuterated analog [3] aids in method development and peak verification, ensuring reliable results in complex aroma extracts.

Academic Research: Kinetic Isotope Effect Studies and Mechanistic Investigations

In academic settings, 1-Bromo-3-chlorobenzene-d4 can be employed as a mechanistic probe in studies of kinetic isotope effects (KIE) or as a labeled substrate in organic synthesis. The chromatographic H/D isotope effect [4] is itself a subject of fundamental research. The availability of both the labeled and unlabeled compounds, along with custom synthesis options, makes this pair a valuable tool for investigating reaction mechanisms and developing novel analytical methodologies.

Application

Selection Property

Validation Focus

Environmental pollutant analysis

EPA method context

Matrix-effect compensation review

Impurity profiling & process development

Custom synthesis flexibility

Isotopic purity verification

Trace halogenated compound analysis

Co-elution matching

Method transfer context

KIE studies & mechanistic probes

H/D isotope effect probe

Retention shift validation

• [1] U.S. EPA. Benzene, 1-bromo-3-chloro-. Substance Registry Services. View Source
• [2] British Columbia Institute of Technology Library. Summary: The analysis of drugs and their metabolites in biological media are now expected to routinely achieve ± 20% accuracy in the ng/mL concentration level. View Source
• [3] The Kovats Retention Index: 1-Bromo-3-chlorobenzene (C6H4BrCl). Pherobase. View Source
• [4] Tsikas D. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites. 2025; 15(1):43. View Source